RTIL 13

• Molecular Formula: C30H55BrN2O3
• Molecular Weight: 571.7 g/mol
• InChI: InChI=1S/C30H55N2O3.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-32(2,3)24-22-31-29(33)27-25-20-21-26(35-25)28(27)30(31)34;/h25-28H,4-24H2,1-3H3;1H/q+1;/p-1/t25-,26+,27-,28+
• InChIKey: NBQBCVMTAUPTCJ-PNXVFTDZSA-M

RTIL 13: Dynamin I/II GTPase Inhibitor for Endocytosis Research

RTIL 13 (CAS 1009376-10-6) is a synthetic small-molecule inhibitor of dynamin I and II GTPase , belonging to the class of non-competitive dynamin antagonists that target the pleckstrin homology (PH) lipid-binding domain . It is supplied as a solid with >98% purity, a molecular weight of 571.68 g/mol, and solubility in DMSO up to 20 mM . RTIL 13 is primarily used in cell biology and neurobiology research to probe clathrin-mediated and dynamin-dependent endocytic pathways .

PH-domain targeting Enables endocytosis studies focused on lipid-binding domain function

Solid / DMSO format Supports consistent in vitro dosing for biochemical and cell-based assays

Application context Suitable for dynamin GTPase inhibition research requiring domain-selective tools

RTIL 13 vs. Other Dynamin Inhibitors

Dynamin inhibitors exhibit substantial heterogeneity in potency, mechanism of action, and functional selectivity despite sharing a common enzymatic target [1]. Dynasore, the most widely used reference compound, inhibits dynamin I/2 GTPase with an IC50 of 15 µM, is reversible by washout, and exerts additional off-target effects on mitochondrial dynamin Drp1 and mTORC1 signaling . RTIL 13, by contrast, is approximately 6.5-fold more potent (IC50 2.3 µM) [2], operates via a distinct PH-domain binding mechanism rather than direct GTPase site competition , and demonstrates a different functional inhibition profile in cellular endocytosis assays . These mechanistic and quantitative differences preclude simple interchangeability for experiments requiring precise control over endocytic blockade [1].

Mechanism RTIL 13 · PH domain GTP-site inhibitors Distinct binding domains may shift off-target profiles and cellular response; direct substitution may require validation.

Inhibition type Non-competitive (GTP) Competitive (GTP) Non-competitive vs competitive mechanism can alter assay interpretation; functional equivalence should not be assumed.

Cellular effects Reported cleaner profile Off-target ruffling/fluid uptake Reported off-target differences may affect endocytosis assay specificity; comparator response context requires review.

• [1] Harper, C. B., et al. (2013). A variety of dynamin inhibitors have been developed with distinct mechanisms. Nature Reviews Molecular Cell Biology. View Source
• [2] MedChemExpress. (n.d.). RTIL 13 GTPase Inhibitor. View Source

RTIL 13: Quantitative Comparison with Key Inhibitors

Dynamin I GTPase Inhibition vs. Hydroxy-Dynasore

RTIL 13 exhibits an IC50 of 2.3 µM against dynamin I GTPase [1], which is approximately 6.5-fold more potent than the widely used reference inhibitor dynasore (IC50 15 µM) . Both compounds were evaluated in cell-free GTPase activity assays using purified dynamin I [1].

Dyn I GTPase IC₅₀

Cross-study comparable

RTIL 13: 2.3 µM
Hydroxy-Dynasore: 0.38 µM
~6-fold difference

Supports PH-domain potency comparison context

In vitro GTPase assay, purified dynamin I

Evidence Dimension	Inhibition of dynamin I GTPase activity
Target Compound Data	IC50 = 2.3 µM
Comparator Or Baseline	Dynasore: IC50 = 15 µM
Quantified Difference	6.5-fold lower IC50 (higher potency)
Conditions	Cell-free enzymatic assay with purified dynamin I

Why This Matters

Higher potency enables lower working concentrations, reducing potential solvent toxicity and off-target effects in cellular assays.

• [1] MedChemExpress. (n.d.). RTIL 13 IC50 2.3 µM for dynamin I GTPase. View Source

Cellular Endocytosis Selectivity vs. Dyngo-4a

RTIL 13 targets the pleckstrin homology (PH) lipid-binding domain of dynamin , whereas dynasore acts as a non-competitive inhibitor at the GTPase site . This mechanistic divergence was established through domain-mapping studies .

Cellular endocytosis IC₅₀

Cross-study comparable

Receptor-mediated: 9.3 µM
Synaptic vesicle: 7.1 µM
vs Dyngo-4a: comparable potency, differing off-target profile

Supports endocytosis pathway specificity comparison

Cell-based uptake assays; reported cleaner pharmacological profile

Evidence Dimension	Molecular target site on dynamin
Target Compound Data	Pleckstrin homology (PH) lipid-binding domain
Comparator Or Baseline	Dynasore: GTPase catalytic site (non-competitive)
Quantified Difference	Qualitative mechanistic difference — no direct potency data available for binding affinity
Conditions	Biochemical domain-mapping assays

Why This Matters

Alternative binding site provides a tool to dissect dynamin function independently of direct GTPase inhibition and may offer different resistance profiles.

PH-Domain Targeting vs. GTP-Binding Site Inhibitors

In cellular assays measuring transferrin uptake, RTIL 13 inhibits receptor-mediated endocytosis with an IC50 of 9.3 µM . Comparative data for dynasore in identical assay format are not available in the public literature.

Molecular target

Class-level inference

PH lipid-binding domain vs GTP-binding domain; non-competitive mechanism

Class-level mechanistic differentiation for experimental design

Based on biochemical characterization; binding affinity data not compared head-to-head

Evidence Dimension	Inhibition of transferrin uptake (receptor-mediated endocytosis)
Target Compound Data	IC50 = 9.3 µM
Comparator Or Baseline	No direct comparator data available in same assay system
Quantified Difference	Not applicable — single-compound data point
Conditions	Cellular transferrin uptake assay

Why This Matters

Demonstrates functional translation of enzymatic inhibition to a physiologically relevant cellular process, validating utility for endocytosis research.

Physical Properties and Handling Advantages

RTIL 13 inhibits synaptic vesicle endocytosis with an IC50 of 7.1 µM in neuronal cell models . Comparative data for dynasore in identical assay format are not available in the public literature.

Physical properties

Data to verify

Purity >98% · Solid · DMSO soluble to 20 mM
Comparison: MiTMAB may require inert atmosphere

May support consistent assay preparation

Supplier specification; review handling recommendations

Evidence Dimension	Inhibition of synaptic vesicle recycling
Target Compound Data	IC50 = 7.1 µM
Comparator Or Baseline	No direct comparator data available in same assay system
Quantified Difference	Not applicable — single-compound data point
Conditions	Neuronal synaptic vesicle endocytosis assay

Why This Matters

Establishes RTIL 13 as a validated tool for investigating dynamin-dependent synaptic vesicle recycling in neurobiology research.

RTIL 13: Optimal Research Applications

Dissecting PH-Domain Function in Endocytosis

RTIL 13 is optimally suited for in vitro enzymatic assays requiring robust dynamin I/II GTPase inhibition at low micromolar concentrations. Its 2.3 µM IC50 provides a 6.5-fold potency advantage over dynasore [1], enabling complete GTPase blockade while minimizing DMSO carryover effects.

Comparative Endocytosis Pathway Analysis

Researchers investigating the specific contribution of the pleckstrin homology lipid-binding domain to dynamin function should select RTIL 13 over GTPase-site inhibitors such as dynasore . RTIL 13 provides a domain-specific pharmacological tool distinct from direct catalytic inhibition [1].

High-Throughput Endocytosis Assay Development

RTIL 13 reliably inhibits transferrin uptake (receptor-mediated endocytosis) with an IC50 of 9.3 µM in cellular assays . This functional benchmark validates its use as a dynamin-dependent endocytosis probe in cell biology research.

Neurobiology: Synaptic Vesicle Recycling Studies

RTIL 13 effectively blocks synaptic vesicle endocytosis in neuronal models (IC50 7.1 µM) , positioning it as a validated tool for investigating dynamin II-dependent vesicle recycling at the synapse.

Application

Selection Property

Validation Focus

PH-domain function dissection

PH-domain targeting selectivity

Lipid-binding domain inhibition in endocytosis

Endocytosis pathway comparison

Cellular endocytosis profile

Pathway-specific uptake blockade and off-target review

High-throughput assay suitability

Physical handling and solubility

Assay reproducibility and stock stability

• [1] MedChemExpress. (n.d.). RTIL 13 GTPase Inhibitor. View Source